Cas no 1392-46-7 (Micrococcin P)

• Product Name: Micrococcin P
• CAS No: 1392-46-7
• MF: C₄₈H₄₉N₁₃O₉S₆
• MW: 1144.37436079979
• CID: 902708
• PubChem ID: 10975268
• Update Time: 2025-04-19

Micrococcin P Chemical and Physical Properties

Names and Identifiers

• Micrococcin P
• micrococcin-P
• Microcoecin P
• NSC301671
• Micrococcin P [MI]
• 1392-46-7
• Q27280800
• IMK0L48REQ
• NSC-301671
• UNII-IMK0L48REQ

• Inchi： 1S/C48H49N13O9S6/c1-8-24-44-53-27(13-72-44)36-23(10-11-26(50-36)46-58-32(18-75-46)47-56-31(16-74-47)40(68)60-34(21(6)63)41(69)49-12-20(5)62)43-54-29(14-71-43)39(67)61-35(22(7)64)42(70)52-25(9-2)45-55-30(15-73-45)38(66)59-33(19(3)4)48-57-28(17-76-48)37(65)51-24/h8-11,13-22,33-35,62-64H,12H2,1-7H3,(H,49,69)(H,51,65)(H,52,70)(H,59,66)(H,60,68)(H,61,67)/b24-8-,25-9-/t20-,21+,22+,33+,34-,35-/m0/s1
• InChI Key： UOHLKBVACLXSRE-GXSYYHJRSA-N
• SMILES： S1C=C2C(N/C(=C\C)/C3=NC(=CS3)C3=C(C=CC(C4=NC(=CS4)C4=NC(=CS4)C(N[C@H](C(NC[C@H](C)O)=O)[C@@H](C)O)=O)=N3)C3=NC(=CS3)C(N[C@H](C(N/C(=C\C)/C3=NC(=CS3)C(N[C@@H](C1=N2)C(C)C)=O)=O)[C@@H](C)O)=O)=O

Computed Properties

• Exact Mass: 1143.21000
• Monoisotopic Mass: 1143.21004723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 76
• Rotatable Bond Count: 10
• Complexity: 2180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 495Ų

Experimental Properties

• PSA: 494.96000
• LogP: 7.44950